Cas no 46489-36-5 ()

• CAS No: 46489-36-5
• MF: C₁₅H₁₅S
• MW: 227.344602823257
• CID: 6772385
• PubChem ID: 2724211
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C15H15S/c1-3-7-13(8-4-1)16(15-11-12-15)14-9-5-2-6-10-14/h1-10,15H,11-12H2/q+1
• InChI Key： VLBAODADJZKAEV-UHFFFAOYSA-N
• SMILES： [S+](C1C=CC=CC=1)(C1C=CC=CC=1)C1CC1

Computed Properties

• Exact Mass: 227.08944665g/mol
• Monoisotopic Mass: 227.08944665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives